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Compound of Interest

Compound Name: 1-Butyl-4-nitrobenzene

CAS No.: 20651-75-6

Cat. No.: B1266289

Get Quote

This guide provides immediate, essential safety and logistical information for handling 1-Butyl-
4-nitrobenzene (CAS No. 20651-75-6). The following procedures are designed for

researchers, scientists, and drug development professionals to ensure laboratory safety and

proper chemical management.

Chemical and Physical Properties
A summary of the key quantitative data for 1-Butyl-4-nitrobenzene is presented below.
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Property Value Source

Molecular Formula C₁₀H₁₃NO₂ [1][2]

Molecular Weight 179.22 g/mol [1][3]

Appearance
Light yellow to Amber to Dark

green clear liquid
[2][4]

Boiling Point 136 °C at 10 mmHg [4]

Specific Gravity (20/20) 1.06 [4]

Refractive Index 1.53 [4]

Storage Temperature

Room Temperature

(Recommended <15°C in a

cool, dark place)

[4]

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedures for the safe handling of 1-Butyl-4-
nitrobenzene.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents, reducing agents, acids, and bases.[5] The recommended storage

temperature is below 15°C in a dark place.[4] Keep the container tightly closed.[5]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: All handling procedures should be conducted in a chemical fume hood

to minimize inhalation of vapors.[5] Ensure that eyewash stations and safety showers are

readily accessible.[5][6]

Personal Protective Equipment: The following PPE must be worn at all times when handling

1-Butyl-4-nitrobenzene:
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Eye and Face Protection: Wear chemical safety goggles and a face shield.[6]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Butyl rubber, Viton®).

[6] Gloves must be inspected before use and disposed of properly after handling.

Body Protection: A lab coat or a chemical-resistant suit is required to prevent skin contact.

[6]

Respiratory Protection: If working outside of a fume hood or if there is a risk of exceeding

exposure limits, use a NIOSH/MSHA-approved respirator with appropriate cartridges.[5][6]

Experimental Procedures
Preparation: Before starting any work, ensure all PPE is correctly worn and emergency

equipment is accessible.

Dispensing: Use appropriate tools, such as a pipette or a syringe, for transferring the liquid to

minimize aerosol generation. Avoid direct contact with skin and eyes.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.

Post-Experiment: After completion of work, decontaminate all equipment and work surfaces.

Disposal Plan
Waste Collection: Collect all waste containing 1-Butyl-4-nitrobenzene in a designated,

properly labeled, and sealed container. Do not mix with other waste streams unless

compatibility is known.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company.[5][7] Do not pour down the drain.[3] Contaminated packaging should be handled in

the same manner as the substance itself.[7]

Contingency Plan: Spills and Exposure
Accidental Spills

Evacuation: Evacuate all personnel from the immediate spill area.
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Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, absorb the chemical with an inert material (e.g., sand,

vermiculite) and place it in a sealed container for disposal.[3]

Personal Protection: Do not attempt to clean up a large spill without appropriate respiratory

protection and protective clothing.

Personnel Exposure
Inhalation: Move the affected person to fresh air immediately.[3] If breathing is difficult,

provide oxygen. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected skin area

with copious amounts of soap and water for at least 15 minutes.[3] Seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[3] Never give anything by

mouth to an unconscious person.[3] Seek immediate medical attention.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key decision points and safety procedures for handling 1-
Butyl-4-nitrobenzene.
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Workflow for Safe Handling of 1-Butyl-4-nitrobenzene

Preparation

Handling

Cleanup & Disposal Contingency

Start: Obtain 1-Butyl-4-nitrobenzene
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- Gloves
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Transfer/Dispense Chemical

Conduct Experiment

Spill Occurs Exposure OccursDecontaminate Glassware & Surfaces

Collect & Label Hazardous Waste

Dispose of Waste via
Authorized Vendor

End of Procedure

Evacuate, Ventilate,
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& Seek Medical Attention

Click to download full resolution via product page

Caption: Safe handling workflow for 1-Butyl-4-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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